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Compound of Interest

Compound Name: ML 2-23

Cat. No.: B15578717

Essential Safety and Handling Guide for ML 2-23

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for
handling the research compound ML 2-23. ML 2-23 is an experimental bifunctional molecule
known as a protein degrader. It is composed of the ABL inhibitor dasatinib linked to the E3
ligase recruiter EN219. Due to its composition, ML 2-23 should be handled with a high degree
of caution, assuming the hazardous properties of its most potent components.

Hazard Identification and Summary

ML 2-23 is a potent, biologically active small molecule. While a specific Safety Data Sheet
(SDS) for ML 2-23 is not available, the safety profile is inferred from its components:

o Dasatinib: A potent tyrosine kinase inhibitor. It is classified as toxic if swallowed, causes skin
and serious eye irritation/damage, and is suspected of causing cancer and damaging fertility.
It can also cause damage to organs through prolonged or repeated exposure.[1][2][3]

o EN219: A pyrazoline derivative that functions as a covalent E3 ligase recruiter. While specific
toxicity data for EN219 is limited, pyrazoline derivatives are a broad class of compounds.
Some in silico studies on specific pyrazoline series have suggested a favorable safety profile
regarding carcinogenicity and mutagenicity, though this should not be generalized to all
members of this class. As a covalent binder, it has the potential to be a sensitizer.
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Primary Hazards:

e Toxic if swallowed.

Causes skin irritation and serious eye damage.

Suspected carcinogen and reproductive toxin.

May cause organ damage with repeated exposure.

Potential for allergic skin reactions.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling ML 2-23 in both solid and
solution forms.
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Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator.

Gloves: Double-gloving with nitrile gloves is
required. Change immediately upon

contamination.

Eye Protection: Chemical splash goggles

providing a complete seal around the eyes.

Lab Coat: Disposable, non-absorbent lab coat.

Ventilation: Must be performed in a certified
chemical fume hood or a powder containment
hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves.

Eye Protection: Chemical splash goggles. A face
shield is recommended if there is a significant

splash risk.

Lab Coat: Standard laboratory coat.

Ventilation: All work must be conducted in a

chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.

Eye Protection: Safety glasses with side shields.

Lab Coat: Standard laboratory coat.

Containment: All cell culture work should be

performed in a Class Il biological safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.

Eye Protection: Chemical splash goggles.
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Lab Coat: Standard laboratory coat.

Experimental Protocols: Safe Handling and Disposal

3.1. Handling Procedures

» Preparation: Before handling ML 2-23, ensure that the chemical fume hood or biological
safety cabinet is certified and functioning correctly. Prepare all necessary materials and
waste containers in advance.

» Weighing (Solid Form):

o Perform all weighing operations within a chemical fume hood or a powder containment
hood.

o Use disposable weigh boats and spatulas.

o Carefully transfer the solid to a tared container, minimizing the creation of dust.
e Dissolving:

o Add solvent to the solid in the fume hood.

o Cap the container securely before mixing.

o If sonication is required, ensure the container is sealed.
o Cell Culture Application:

o All manipulations involving the addition of ML 2-23 to cell cultures must be performed in a
Class Il biological safety cabinet to maintain sterility and protect the user from aerosols.

o Use filtered pipette tips.
3.2. Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[2]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

e Spills:

o Solid: Gently cover the spill with absorbent paper towels to avoid raising dust. Wet the
towels with a suitable solvent (e.g., ethanol) and carefully wipe the area. Place all
contaminated materials in a sealed hazardous waste container.

o Liquid: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed hazardous waste container.

3.3. Disposal Plan
All waste contaminated with ML 2-23 must be treated as hazardous waste.

e Solid Waste: Collect all disposable items that have come into contact with ML 2-23 (e.g.,
pipette tips, tubes, gloves, lab coats) in a dedicated, sealed, and clearly labeled hazardous
waste container.

» Liquid Waste: Collect unused solutions and contaminated media in a labeled, leak-proof
hazardous waste container. Do not pour down the drain.

o Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for
hazardous chemical waste.

Visual Safety Guides

The following diagrams illustrate the essential workflows for ensuring safety when working with
ML 2-23.
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PPE Selection for ML 2-23
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Caption: PPE selection workflow for handling ML 2-23.
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Disposal Plan for ML 2-23 Contaminated Waste
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Caption: Disposal workflow for ML 2-23 contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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